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Abstract
This application note details a robust and reproducible protocol for the quantitative analysis of

monoclonal antibody (mAb) aggregates using the SUPERDEX 75 10/300 GL size-exclusion

chromatography (SEC) column. Aggregation of therapeutic proteins is a critical quality attribute

(CQA) that can impact product efficacy and immunogenicity. The SUPERDEX 75 column, with

its composite matrix of cross-linked agarose and dextran, provides high-resolution separation

of mAb monomers from dimers and higher-order aggregates, enabling accurate quantification.

[1][2] This protocol is intended for researchers, scientists, and drug development professionals

involved in the characterization and quality control of monoclonal antibodies.

Introduction
Monoclonal antibodies are a major class of biotherapeutics, and ensuring their quality, safety,

and efficacy is paramount. During production and storage, mAbs can form aggregates, which

are a primary concern as they can lead to reduced therapeutic activity and have the potential to

elicit an immunogenic response in patients.[3] Size-exclusion chromatography (SEC) is the
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industry-standard method for the separation and quantification of these aggregates due to its

gentle, non-denaturing separation mechanism based on the hydrodynamic radius of the

molecules.[4][5]

The SUPERDEX 75 column is well-suited for the analysis of proteins with molecular weights in

the range of 3,000 to 70,000 Da.[1][6] While a typical IgG monomer is approximately 150 kDa,

the fractionation range of the Superdex 75 makes it particularly effective for the analysis of

smaller antibody fragments and can also be used for screening purposes in aggregate

analysis. For higher resolution of full-size mAb monomers and dimers, a column with a larger

fractionation range, such as the Superdex 200, is often preferred; however, the principles and

mobile phases outlined here are broadly applicable. This protocol provides a detailed

methodology for the use of SUPERDEX 75 for mAb aggregate analysis.

Materials and Methods
Materials

Column: SUPERDEX 75 10/300 GL (or SUPERDEX 75 Increase 10/300 GL)

Chromatography System: An HPLC or FPLC system equipped with a UV detector (280 nm).

A bio-inert system is recommended to prevent protein adsorption.[4]

Mobile Phase Components:

Sodium Phosphate (monobasic and dibasic)

Sodium Chloride (NaCl)

Ultrapure water

Sample: Monoclonal antibody preparation

Filters: 0.22 µm syringe filters for mobile phase and sample filtration.

Experimental Workflow
The overall experimental workflow for the aggregate analysis of monoclonal antibodies using

SUPERDEX 75 is depicted below.
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Figure 1: Experimental workflow for mAb aggregate analysis.
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Detailed Experimental Protocol
Mobile Phase Preparation
A common mobile phase for SEC of monoclonal antibodies is a phosphate buffer containing

salt to minimize secondary interactions between the protein and the stationary phase.[3][4]

Recommended Mobile Phase: 50 mM Sodium Phosphate, 150 mM Sodium Chloride, pH 7.0.

Preparation:

Prepare a solution of 50 mM sodium phosphate by dissolving the appropriate amounts of

monobasic and dibasic sodium phosphate in ultrapure water.

Add sodium chloride to a final concentration of 150 mM.

Adjust the pH to 7.0 using 1 M NaOH or 1 M HCl.

Filter the mobile phase through a 0.22 µm filter and degas thoroughly before use.

Sample Preparation
Proper sample preparation is crucial to obtain accurate and reproducible results.

Thaw the monoclonal antibody sample on ice.

If necessary, dilute the sample with the mobile phase to a final concentration of 1-10 mg/mL.

[6]

Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.[6]

The recommended injection volume is between 25 µL and 100 µL for a 10/300 GL column.[6]

Chromatographic Conditions
The following are typical chromatographic conditions for the aggregate analysis of mAbs on a

SUPERDEX 75 10/300 GL column.
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Parameter Value

Column SUPERDEX 75 10/300 GL

Mobile Phase
50 mM Sodium Phosphate, 150 mM NaCl, pH

7.0

Flow Rate 0.5 mL/min

Column Temperature 25 °C (Ambient)

Detection UV at 280 nm

Injection Volume 50 µL

Run Time 30 minutes

System and Column Equilibration
Purge the pump with the mobile phase to remove any air bubbles.

Equilibrate the SUPERDEX 75 10/300 GL column with at least 2 column volumes of the

mobile phase at the operational flow rate (0.5 mL/min).

Monitor the baseline until it is stable.

Data Analysis and Quantification
Integrate the peaks in the resulting chromatogram.

The first major peak to elute corresponds to the higher molecular weight species

(aggregates), followed by the main peak representing the monomeric mAb.

Calculate the percentage of each species by dividing the area of the respective peak by the

total area of all peaks and multiplying by 100.

% Aggregate = (Area of Aggregate Peaks / Total Peak Area) * 100

% Monomer = (Area of Monomer Peak / Total Peak Area) * 100
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Expected Results and Data Presentation
A typical chromatogram will show a large peak for the mAb monomer and smaller, earlier-

eluting peaks for the dimer and any higher-order aggregates. The relative peak areas are used

to quantify the percentage of each species.

Species
Representative Retention
Time (min)

Representative Peak Area
(%)

Higher-Order Aggregates ~10-12 0.5 - 2.0

Dimer ~13-15 1.0 - 5.0

Monomer ~16-18 93.0 - 98.5

Note: Retention times are approximate and can vary depending on the specific mAb,

chromatography system, and exact experimental conditions.

Logical Relationship of SEC Separation
The separation principle of size-exclusion chromatography is based on the differential

partitioning of molecules between the mobile phase and the pores of the stationary phase.
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Figure 2: Principle of Size-Exclusion Chromatography.
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Issue Possible Cause Suggested Solution

Poor Peak Shape (Tailing)
Secondary interactions with

the column matrix.

Increase the salt concentration

of the mobile phase (e.g., to

200-300 mM NaCl).

Low Resolution High flow rate.
Decrease the flow rate (e.g., to

0.25-0.4 mL/min).

Sample overload.
Reduce the injection volume or

sample concentration.

Ghost Peaks
Carryover from previous

injections.

Implement a column cleaning-

in-place (CIP) procedure as

recommended by the

manufacturer.

High Backpressure

Clogged column frit or

particulate matter in the

sample/mobile phase.

Filter all samples and mobile

phases. If necessary, reverse

the column and wash with

filtered, degassed water.

Conclusion
This application note provides a comprehensive protocol for the aggregate analysis of

monoclonal antibodies using a SUPERDEX 75 10/300 GL column. The described method is

robust, reproducible, and suitable for the routine quality control of mAb therapeutics. By

following this protocol, researchers can accurately quantify the levels of aggregates, ensuring

the quality and safety of their biopharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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